![molecular formula C11H9F3N2O2 B2854702 Ethyl 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylate CAS No. 2451256-53-2](/img/structure/B2854702.png)
Ethyl 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylate
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Overview
Description
Ethyl 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylate is a complex organic compound that contains several functional groups. It has an imidazo[1,2-a]pyridine core, which is a bicyclic compound containing an imidazole ring fused to a pyridine ring. This core is substituted with a difluoromethyl group, a fluorine atom, and an ethyl carboxylate ester group .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the imidazo[1,2-a]pyridine core, the introduction of the difluoromethyl and fluoro substituents, and the esterification of the carboxylic acid .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the bicyclic imidazo[1,2-a]pyridine core, with the various substituents attached at the appropriate positions .Chemical Reactions Analysis
As a complex organic molecule, this compound could potentially undergo a variety of chemical reactions. The reactivity would be influenced by the presence of the various functional groups, as well as the electronic and steric properties of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the presence of the various functional groups. These could include its solubility, melting point, boiling point, and reactivity .Scientific Research Applications
Ethyl 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylate has been studied extensively in recent years due to its potential applications in medicinal chemistry. It has been used as a starting material in the synthesis of various compounds, such as 1-aryl-3-fluoro-2-imidazopyridines and 1-aryl-3-fluoro-2-imidazopyridin-4-ones. It has also been used in the synthesis of novel fluorinated imidazopyridine derivatives, which have potential applications in the treatment of various diseases. Additionally, this compound has been used in the study of its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of Ethyl 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylate is still under investigation. However, it is believed that the compound acts as a proton donor or acceptor, depending on the pH of the environment. This means that it can be used to modulate the pH of the environment, which can have a variety of effects on the biochemical and physiological processes of a cell. Additionally, this compound has been shown to interact with various proteins and enzymes, which can have an effect on the functioning of the cell.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still under investigation. However, it has been shown to have an effect on various cellular processes, such as cell proliferation, apoptosis, and inflammation. Additionally, it has been shown to have an effect on the expression of various genes and proteins, which can have an effect on the functioning of the cell.
Advantages and Limitations for Lab Experiments
Ethyl 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylate has several advantages when used in laboratory experiments. It is a stable compound and can be easily synthesized in high yields. Additionally, it is non-toxic and has a low environmental impact. However, it is important to note that this compound is a relatively new compound and its effects on living organisms are still being investigated.
Future Directions
The potential applications of Ethyl 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylate are still being explored. Future research should focus on the mechanism of action of the compound, as well as its effects on various biochemical and physiological processes. Additionally, further research should be conducted to investigate the potential therapeutic applications of the compound, as well as its potential toxicity and side effects. Finally, further research should be conducted to explore the potential of this compound in the synthesis of new compounds and its potential applications in the treatment of various diseases.
Synthesis Methods
Ethyl 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylate can be synthesized by a variety of methods. One method involves the reaction of ethyl 2-chloro-6-fluoroimidazo[1,2-a]pyridine-3-carboxylate with difluoromethane in the presence of a base, such as sodium hydride. The reaction takes place at room temperature and yields the desired product in high yields. The reaction can also be carried out in the presence of other bases, such as potassium tert-butoxide, which can increase the yield of the product.
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3N2O2/c1-2-18-11(17)9-8(10(13)14)15-7-4-3-6(12)5-16(7)9/h3-5,10H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVTGCTVRSXUTQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C2N1C=C(C=C2)F)C(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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